Cas no 152668-02-5 (6-(2-BROMOETHYL)OXAN-2-ONE)

• Product Name: 6-(2-BROMOETHYL)OXAN-2-ONE
• CAS No: 152668-02-5
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 4604164
• PubChem ID: 14968966
• Update Time: 2025-06-14

6-(2-BROMOETHYL)OXAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 6-(2-BROMOETHYL)OXAN-2-ONE

• Inchi： 1S/C7H11BrO2/c8-5-4-6-2-1-3-7(9)10-6/h6H,1-5H2
• InChI Key： FHEQVWQLHIOUCE-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CCBr)CCC1

Computed Properties

• Exact Mass: 205.99424g/mol
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 6-(2-BROMOETHYL)OXAN-2-ONE

Recent Advances in the Application of 6-(2-BROMOETHYL)OXAN-2-ONE (CAS: 152668-02-5) in Chemical Biology and Pharmaceutical Research

The compound 6-(2-Bromoethyl)oxan-2-one (CAS: 152668-02-5) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This β-bromo-δ-valerolactone derivative has shown significant potential in the synthesis of bioactive molecules due to its unique reactivity profile. Recent studies have demonstrated its utility as a key intermediate in the development of targeted drug delivery systems and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in creating irreversible kinase inhibitors. Researchers utilized 6-(2-Bromoethyl)oxan-2-one to develop selective covalent inhibitors of EGFR mutants, achieving improved pharmacological profiles compared to previous generations of inhibitors. The bromoethyl moiety was found to form stable covalent bonds with cysteine residues in the ATP-binding pocket, while the lactone ring contributed to enhanced solubility and metabolic stability.

In chemical biology applications, this compound has been employed as a bifunctional linker for protein conjugation. A recent Nature Chemical Biology publication described its use in creating antibody-drug conjugates (ADCs), where the bromoethyl group facilitated site-specific conjugation to engineered cysteine residues on antibodies, and the lactone ring provided a handle for subsequent drug attachment. This approach demonstrated superior homogeneity and stability compared to traditional conjugation methods.

Structural modifications of 6-(2-Bromoethyl)oxan-2-one have also yielded promising results in prodrug development. Researchers at several pharmaceutical companies have reported the synthesis of lactone-based prodrugs that utilize this scaffold to improve oral bioavailability of challenging drug candidates. The bromoethyl functionality allows for facile attachment to various pharmacophores, while the lactone ring provides a predictable release mechanism through enzymatic hydrolysis.

Recent advances in analytical techniques have enabled more detailed characterization of this compound's reactivity. Mass spectrometry studies have revealed its preferential reactivity with thiol groups over other nucleophiles, making it particularly valuable for selective bioconjugation applications. Additionally, computational modeling has provided insights into the optimal conditions for its use in various synthetic pathways.

The pharmaceutical industry has shown growing interest in 6-(2-Bromoethyl)oxan-2-one as evidenced by several recent patent applications. These patents cover its use in the synthesis of novel antiviral compounds and targeted cancer therapies. One particularly promising application involves its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where it serves as a linker between the target-binding moiety and the E3 ligase recruiter.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on its application in developing covalent inhibitors for previously undruggable targets and its use in creating next-generation bioconjugates with improved pharmacokinetic properties. As synthetic methodologies advance, we anticipate seeing broader applications of 6-(2-Bromoethyl)oxan-2-one in both drug discovery and chemical biology research.